Cas no 14150-94-8 (1-methyl-3,5-dinitro-pyridin-2-one)

1-methyl-3,5-dinitro-pyridin-2-one Properties

Names and Identifiers

• 1-METHYL-3,5-DINITRO-1H-PYRIDIN-2-ONE
• 1-Methyl-3,5-dinitropyridin-2(1H)-one
• 1-Methyl-3,5-dinitro-2-pyridone
• 2(1H)-Pyridinone,1-methyl-3,5-dinitro-
• 1-methyl-3,5-dinitropyridine-2(1H)-one
• 3,5-Dinitro-1-Methyl-2-Pyridone
• 1-METHYL-3,5-DINITROPYRIDIN-2-ONE
• 1-Methyl-3,5-dinitro-1H-p...
• 1-Methyl-3,5-dinitropyridine-2
• 1-Methyl-3,5-dinitro-2-pyridinone
• 1-methyl-3,5-dinitro-1,2-dihydropyridin-2-one
• 2(1H)-Pyridinone, 1-methyl-3,5-dinitro-
• 1-methyl-3,5-dinitro-2(1H)-Pyridinone
• KSC496M6D
• 1-methyl-3,5-dinitro-pyridone
• QARVELJVEBLWGK-UHFFFAOYSA-N
• 1-Methyl-3,5-dinitropyridin-2(1H)-one 97%
• 1-methyl-3,5-dinitro-pyridin-2-one
• AM20061842
• 14150-94-8
• Q-101043
• BCP21947
• M2820
• 1-Methyl-3,5-dinitropyridin-2(1H)-one, 97%
• DTXSID10394381
• 3,5-Dinitro-1-methylpyridin-2-one
• SCHEMBL397235
• SY023535
• MFCD00456280
• AC-22636
• AKOS015912673
• AKOS015850754
• FT-0649251
• AS-18109
• PB29077
• CS-W013205
• A3054
• EN300-118065
• 1-methyl-3,5-dinitropyridin-2-one
• ALBB-030438
• DB-027432
• 3,5-Dinitro-1-methyl-2-pyridone
• 1-Methyl-3,5-dinitropyridine-2(1H)-one
• +Expand

• MDL： MFCD00456280
• InChIKey： QARVELJVEBLWGK-UHFFFAOYSA-N
• Inchi： 1S/C6H5N3O5/c1-7-3-4(8(11)12)2-5(6(7)10)9(13)14/h2-3H,1H3
• SMILES： O=C1C(=CC(=CN1C)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 199.02300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 0
• Monoisotopic Mass: 199.023
• Heavy Atom Count: 14
• Complexity: 372
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0
• Topological Polar Surface Area: 112

Experimental Properties

• LogP: 1.24810
• PSA: 113.64000
• Refractive Index: 1.612
• Boiling Point: 289.5°C at 760 mmHg
• Melting Point: 174-178 °C
• Flash Point: 128.9°C
• λmax: 308(H2O)(lit.)
• Density: 1.60

1-methyl-3,5-dinitro-pyridin-2-one Security Information

• Symbol: GHS06
• WGK Germany：3
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H301
• Warning Statement： P301 + P310
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： 22
• Signal Word：Danger

1-methyl-3,5-dinitro-pyridin-2-one Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%